Cas no 38697-07-3 (propan-2-imine)

• Product Name: propan-2-imine
• CAS No: 38697-07-3
• MF: C₃H₇N
• MW: 57.0943806171417
• CID: 1490677
• PubChem ID: 142304
• Update Time: 2025-04-21

propan-2-imine Chemical and Physical Properties

Names and Identifiers

• propan-2-imine
• 2-Propanimine
• Q48996610
• acetone imine
• 38697-07-3
• 2-Propanimine (9CI)
• DTXSID50191992
• XDAGXZXKTKRFMT-UHFFFAOYSA-N

• Inchi： 1S/C3H7N/c1-3(2)4/h4H,1-2H3
• InChI Key： XDAGXZXKTKRFMT-UHFFFAOYSA-N
• SMILES： N=C(C)C

Computed Properties

• Exact Mass: 57.05791
• Monoisotopic Mass: 57.057849228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 26.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.85